Cas no 6266-15-5 (4-amino-5-nitropyrimidine-2-thiol)

• Product Name: 4-amino-5-nitropyrimidine-2-thiol
• CAS No: 6266-15-5
• MF: C₄H₄N₄O₂S
• MW: 172.16515827179
• MDL: MFCD00667679
• CID: 957086
• PubChem ID: 3467849
• Update Time: 2025-10-28

4-amino-5-nitropyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-nitro-1H-pyrimidine-2-thione
• 4-amino-5-nitropyrimidine-2-thiol

• MDL： MFCD00667679
• Inchi： 1S/C4H4N4O2S/c5-3-2(8(9)10)1-6-4(11)7-3/h1H,(H3,5,6,7,11)
• InChI Key： ZUBDTVFGNPAKFJ-UHFFFAOYSA-N
• SMILES： S=C1N=CC(=C(N)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 172.00500

Experimental Properties

• PSA: 132.61000
• LogP: 1.73400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-amino-5-nitropyrimidine-2-thiol

4-Amino-5-Nitropyrimidine-2-Thiol: A Comprehensive Overview

The compound 4-amino-5-nitropyrimidine-2-thiol, with the CAS number 6266-15-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a pyrimidine ring with amino, nitro, and thiol functional groups. These functional groups confer the molecule with versatile chemical properties, making it a valuable subject for research and potential applications in various industries.

Recent studies have highlighted the potential of 4-amino-5-nitropyrimidine-2-thiol in the development of novel pharmaceutical agents. The presence of the thiol group (-SH) in the molecule allows for strong interactions with metal ions, which is a key feature in catalytic processes and bioactive compounds. Researchers have explored its ability to act as a ligand in metalloenzyme mimics, demonstrating its potential in catalytic chemistry. Furthermore, the nitro group (-NO₂) introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain chemical reactions.

In terms of synthesis, 4-amino-5-nitropyrimidine-2-thiol can be prepared through various routes, including condensation reactions and substitution reactions. One common method involves the reaction of aminopyrimidine derivatives with appropriate thiolating agents under controlled conditions. The synthesis process requires precise control over reaction conditions to ensure high yield and purity of the final product. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis methods for this compound, reducing environmental impact while maintaining efficiency.

The physical properties of 4-amino-5-nitropyrimidine-2-thiol are equally intriguing. It exists as a crystalline solid with a melting point of approximately 230°C under standard conditions. The molecule's solubility in polar solvents such as water and methanol is relatively high due to the presence of hydrophilic functional groups like amino and thiol. This property makes it suitable for applications in aqueous environments, such as in pharmaceutical formulations or catalytic systems.

One of the most promising areas of research involving 4-amino-5-nitropyrimidine-2-thiol is its application in drug design. The molecule's structure provides multiple sites for functionalization, allowing researchers to modify it for specific therapeutic purposes. For instance, modifications to the amino group can enhance bioavailability, while alterations to the nitro group can influence pharmacokinetics. Recent studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, 4-amino-5-nitropyrimidine-2-thiol has shown potential in materials science. Its ability to coordinate with metal ions makes it a candidate for use in metallopolymers or hybrid materials with tailored electronic properties. Researchers have also explored its use as a building block for constructing supramolecular assemblies, which could find applications in sensing or catalysis.

The safety profile of 4-amino-5-nitropyrimidine-2-thiol is another critical aspect that has been extensively studied. While it exhibits low toxicity under normal conditions, prolonged exposure or high concentrations may pose risks. Regulatory agencies have established guidelines for handling this compound to ensure worker safety and environmental protection.

In conclusion, 4-amino-5-nitropyrimidine-2-thiol, CAS No. 6266-15-5, is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in pharmacology, catalysis, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.